BENGHE Foundational & Exploratory

Check Availability & Pricing

Antimony Triacetate: A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Antimony triacetate

Cat. No.: B147852

CAS Number: 6923-52-0

This technical guide provides an in-depth overview of antimony triacetate, a compound of
interest to researchers, scientists, and professionals in drug development. The document
details its chemical and physical properties, synthesis protocols, and key applications, with a
focus on its catalytic activity. While specific data on the biological signaling pathways of
antimony triacetate are limited, this guide also touches upon the broader biological context of
antimony compounds.

Core Chemical and Physical Properties

Antimony triacetate, with the chemical formula CeHsOsSb, is a white or off-white crystalline
powder.[1][2] It is recognized for its role as a catalyst, particularly in the production of synthetic
fibers.[1][2] The compound is sensitive to moisture and will decompose upon contact with
water.[1][3]

Quantitative Data Summary

For ease of reference and comparison, the key quantitative properties of antimony triacetate
are summarized in the table below.
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Property Value Source(s)
CAS Number 6923-52-0 [4][5]
Molecular Formula CeHsO6Sb [1][4]
Molecular Weight 298.89 g/mol [1114]
Melting Point 126-131 °C (decomposes) [11161[7]
Boiling Point Decomposes before boiling [8]

Density 1.22 g/mL at 25 °C [1119]

Decomposes in water. Soluble
Solubility in ethylene glycol, toluene, and  [1][3][9]

xylene.

Synthesis of Antimony Triacetate

The synthesis of antimony triacetate can be achieved through various methods. Detailed
below are two common experimental protocols.

Experimental Protocol 1: From Antimony(lll) Oxide and
Acetic Anhydride

This method involves the reaction of antimony(lll) oxide with acetic anhydride.[7]
Materials:

e Antimony(lll) oxide (Sb20s3)

¢ Acetic anhydride (C4HesO3)

» Glacial acetic acid

Procedure:

» Gently reflux 10 grams of reagent-grade antimony(lll) oxide with 35 ml of freshly distilled
acetic anhydride.
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Continue refluxing until the antimony(lll) oxide is completely dissolved, which typically takes
about 2 hours.

While the solution is still hot, dilute it with 25 ml of glacial acetic acid.
Cool the solution to induce the formation of well-formed crystals of antimony triacetate.

The resulting crystals should be stored under glacial acetic acid due to their high sensitivity
to moisture.[4]

Synthesis of Antimony Triacetate
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Synthesis of Antimony Triacetate from Antimony(lll) Oxide.
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Experimental Protocol 2: From Antimony Powder

An alternative synthesis route utilizes antimony powder and involves oxidation.

Materials:

Antimony powder

Acetic anhydride

Toluene (anhydrous, inert solvent)

Composite catalyst (e.g., a combination of hydroquinone and an organic peroxide like
benzoyl peroxide)

Air or Oxygen

Procedure:

Disperse antimony powder and acetic anhydride in anhydrous toluene in a reactor.

Add a suitable amount of the composite catalyst.

Introduce a stream of air or oxygen into the mixture to facilitate oxidation.

After the reaction is complete, filter the hot solution.

Cool the filtrate to allow for the crystallization of antimony triacetate.

Dry the resulting crystals to obtain the final product.[6]

Applications in Research and Industry

The primary application of antimony triacetate is as a catalyst in the production of polyesters,
such as polyethylene terephthalate (PET).[8][10] It is particularly effective in the
polycondensation stage of PET synthesis.[11]

Catalysis in Polyester Synthesis: An Overview

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b147852?utm_src=pdf-body
https://patents.google.com/patent/CN1312102C/en
https://www.benchchem.com/product/b147852?utm_src=pdf-body
https://patents.google.com/patent/US3415860A/en
https://pubmed.ncbi.nlm.nih.gov/26092367/
https://www.benchchem.com/product/b147852
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Antimony-based catalysts, including antimony triacetate, are used in over 90% of the
industrial production of PET.[11] The catalyst is typically introduced during the
polycondensation step, where it facilitates the chain extension reactions, leading to the
formation of high molecular weight polymer chains.[11][12] The catalytic mechanism is believed
to involve the formation of antimony-glycolate species.[11]

Biological Activity and Toxicological Profile

While antimony compounds have a history of use in medicine, for instance, in the treatment of
leishmaniasis, specific research into the biological activities and signaling pathways of
antimony triacetate is not extensive.[10] Some studies have explored the antitumor potential
of various antimony(l11/V) complexes.[10]

It is important to note that all antimony compounds are considered to be highly toxic.[5] Dermal
exposure can lead to skin irritation, and inhalation may cause abdominal pain, vomiting, and
diarrhea.[9] Antimony triacetate is harmful if swallowed or inhaled.[9] Due to its
decomposition in the presence of water to form antimony trioxide and acetic acid, toxicological
data for antimony trioxide is often considered relevant.[13] Studies on antimony trioxide have
indicated potential for pneumoconiosis with occupational exposure.[14]

Analytical Methods

A variety of analytical techniques can be employed for the detection and quantification of
antimony in different matrices. These include Inductively Coupled Plasma-Atomic Emission
Spectrometry (ICP-AES) and Inductively Coupled Plasma-Mass Spectrometry (ICP-MS), often
used for analyzing environmental and biological samples.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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